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Compound of Interest

4-
Compound Name:
Bromomethylbenzenesulfonamide

cat. No.: B1282379

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential health and safety considerations for
handling 4-Bromomethylbenzenesulfonamide. The information herein is compiled to ensure
the well-being of laboratory personnel and to maintain a safe research environment.

Hazard Identification and Classification

4-Bromomethylbenzenesulfonamide is a chemical compound that requires careful handling
due to its potential health hazards. While specific toxicity data for this compound is limited,
information from structurally similar compounds suggests that it may cause skin and eye
irritation.[1] It is crucial to handle this substance with appropriate precautions to avoid adverse
health effects.

GHS Hazard Statements for Structurally Similar Compounds:

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]
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Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Bromomethylbenzenesulfonamide

is fundamental to its safe handling and storage.

Property Value Source
Molecular Formula C7HsBrNO2S PubChem|[2]
Molecular Weight 250.12 g/mol PubChem|[2]
CAS Number 40724-47-8 PubChem[2]
Appearance No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Vapor Pressure No data available

Vapor Density Not applicable [3]

Toxicological Data

Limited acute toxicity information is available for 4-Bromomethylbenzenesulfonamide.

However, data for related compounds are presented below to provide an indication of potential

toxicity.
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Test Type

Route of
Exposure

Species

Dosel/Durati
on

Toxic
Effects

Reference

LD50

Intraperitonea

Rodent -

mouse

>1 gm/kg

Details of
toxic effects
not reported
other than
lethal dose

value

[4]

LD

Oral

Rodent - rat

>500 mg/kg

Detalils of
toxic effects
not reported
other than
lethal dose

value

[5]

LD

Intraperitonea

Rodent - rat

>500 mg/kg

Detalils of
toxic effects
not reported
other than
lethal dose

value

[5]

Note: The provided data is for N-benzyl-p-bromobenzenesulfonamide and p-bromo-N-

isobutylbenzenesulfonamide, which are structurally related to 4-

Bromomethylbenzenesulfonamide.

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is paramount to minimize exposure and ensure

safety.

4.1. Engineering Controls

o Work with 4-Bromomethylbenzenesulfonamide should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[3]
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e Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

4.2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling this compound. The following table

outlines the minimum requirements.

PPE Category

Minimum Requirement

Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles.[6][7]

A face shield may be
necessary for operations with a
high risk of splashing.[7][8]

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
recommended.[7] Gloves
should be inspected for tears

or punctures before use.[7]

Skin and Body Protection

Laboratory coat.

An acid protection apron and
disposable gown are
recommended for procedures
with a higher risk of

contamination.[7][8]

Respiratory Protection

Not generally required for
small quantities in a well-

ventilated area.

Use a NIOSH-approved
respirator if dusts are
generated or if working in a
poorly ventilated area.[3][7]

For higher exposure risks, a
full-face respirator or a
powered air-purifying respirator
(PAPR) may be necessary.[6]
[9]

4.3. Handling and Storage

e Avoid contact with skin and eyes.[3]
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Do not breathe dust.[3]

Handle the product only in a closed system or with appropriate exhaust ventilation.[3]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

The substance is moisture-sensitive.[3]

Incompatible materials to avoid include bases, alcohols, amines, and metals.[3]
4.4. Disposal Considerations

» Dispose of contents and container to an approved waste disposal plant.[10]
Visualized Workflows

5.1. Risk Assessment Workflow

The following diagram illustrates a logical workflow for assessing the risks associated with
handling 4-Bromomethylbenzenesulfonamide.
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Identify Hazards
(Chemical Properties, Toxicity)

Assess Exposure Potential
(Quantity, Duration, Frequency)

Evaluate Existing Controls
(Ventilation, PPE)

Determine Risk Level
(High, Medium, Low)

High/Medium Risk

Implement Additional Controls

(If Risk is High/Medium) Low Risk

Proceed with Experiment
(With Controls in Place)

Review and Update Assessment Regularly

Click to download full resolution via product page

Caption: Risk assessment workflow for handling 4-Bromomethylbenzenesulfonamide.
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5.2. Emergency Response Procedure

This diagram outlines the appropriate steps to take in the event of an emergency involving 4-
Bromomethylbenzenesulfonamide.
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Immediate Actions

Assess the Situation
(Fire, Spill, Exposure)

Alert Personnel in the Immediate Area

Activate Emergency Alarm / Call for Help

Spill Response Personal Exposure Response

Skin Contact:
Remove contaminated clothing.
Rinse skin with water/shower.

Evacuate Non-Essential Personnel

Eye Contact:
Rinse cautiously with water for several minutes.
Seek medical attention.

Don Appropriate PPE

Inhalation:
Move to fresh air.
Seek medical attention.

Contain the Spill

Ingestion:
Rinse mouth.
Do NOT induce vomiting.
Seek medical attention.

Neutralize and Clean Up

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Emergency response procedure for 4-Bromomethylbenzenesulfonamide incidents.
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First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure.

If Inhaled: Move the victim into fresh air.[6] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[11]

» Following Skin Contact: Take off contaminated clothing immediately.[6] Wash off with soap
and plenty of water and consult a doctor.[11]

» Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[6]
[11]

e Following Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[3] Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]
[11]

o Specific Hazards: No data available.

» Special Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus for
firefighting if necessary.[3][6][11]

Accidental Release Measures

o Personal Precautions: Avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid
contact with skin and eyes.[11]

e Environmental Precautions: Do not let the product enter drains.[10]
o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[3]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can significantly mitigate the risks associated with handling 4-
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Bromomethylbenzenesulfonamide, ensuring a safer laboratory environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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